Isoindolo[1,2-b]quinazolin-12(10h)-one

• IUPAC Name: 10H-isoindolo[1,2-b]quinazolin-12-one
• InChI: InChI=1S/C15H10N2O/c18-15-12-7-3-2-6-11(12)14-16-13-8-4-1-5-10(13)9-17(14)15/h1-8H,9H2
• InChI Key: HERDZZROLGGPBU-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC=CC=C2N=C3N1C(=O)C4=CC=CC=C43
• Molecular Formula: C15H10N2O
• DSSTOX Substance ID: DTXSID70957395
• Molecular Weight: 234.25 g/mol
• CAS RN: 35970-06-0

Description

Isoindolo[1,2-b]quinazolin-12(10h)-one is a chemical compound that has been the subject of various studies. It is related to batracylin, a compound with pharmacological activity.

Synthesis Analysis

The synthesis of isoindolo[1,2-b]quinazolin-12(10h)-one has been developed using commercially available 2-bromoanilines and 2-bromobenzyl amines. This process is assisted by a palladium catalyst and results in good yields.

Molecular Structure Analysis

The molecular structure of isoindolo[1,2-b]quinazolin-12(10h)-one is complex and involves the condensation of an isoindole ring with quinoline and isoquinoline fragments.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of isoindolo[1,2-b]quinazolin-12(10h)-one are highly selective. Two molecules of CO are incorporated into the substrates selectively.

Scientific Research Applications

• Antitumor Activity : Isoindolo[1,2-b]quinazolines, including analogues like 10,12-dihydro-7,8-methylenedioxyisoindolo[1,2-b]quinazolin-12(10H)-one, have shown inhibitory activities against HL-60 cell lines and induction of topoisomerase II-mediated DNA cleavage activities, indicating potential as antitumor compounds (Luo et al., 1993).

• Synthesis and Pharmacological Evaluation : Studies on isoindolo[1,2-b]quinazolin-12(10H)-ones related to batracylin, an antitumor agent, have been conducted. These compounds retained the ability to inhibit topoisomerase II and showed cytotoxicity to leukemia cells, though they were less active than batracylin (Meegalla et al., 1994).

• Chemical Synthesis Methodologies : Innovative synthesis methods for isoindolo[1,2-b]quinazolin-10(12H)-ones have been developed. For example, a palladium-catalyzed procedure for synthesizing these compounds from commercially available materials, incorporating two molecules of CO selectively, has been reported (Shen et al., 2015).

• DNA Damage and Topoisomerase Inhibition : Batracylin, a derivative of isoindolo[1,2-b]quinazolin-12(10H)-one, has been identified as a dual inhibitor of DNA topoisomerases I and II. It induces DNA damage, evidenced by DNA-protein cross-links and single-strand breaks, suggesting its potential as an anticancer agent (Rao et al., 2007).

• Efficient Synthesis Techniques : Other efficient synthesis techniques for isoindolo[1,2-b]quinazolin-10(12H)-ones include methods using rhodium-catalysis, which offer wide substrate tolerance and mild conditions, providing an alternative for the structural elaboration of quinazoline compounds (Lou et al., 2018).

Mechanism of Action

While the exact mechanism of action of isoindolo[1,2-b]quinazolin-12(10h)-one is not specified in the retrieved papers, it is related to batracylin. The acute toxicity of batracyclin has been associated with the formation of its N-acetyl metabolite, which is a potent inducer of unscheduled DNA synthesis in rat hepatocytes.